Cas no 1261576-79-7 (1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene)

• Product Name: 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene
• CAS No: 1261576-79-7
• MF: C₁₇H₁₀F₄O
• MW: 306.254318714142
• CID: 4987434
• Update Time: 2025-08-10

1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene

• Inchi： 1S/C17H10F4O/c18-16-10-13(8-12-4-1-2-7-15(12)16)11-5-3-6-14(9-11)22-17(19,20)21/h1-10H
• InChI Key： MWWKQFRXDWRQJF-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C=CC=CC=21)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2

Additional information on 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene

Professional Introduction to Compound with CAS No. 1261576-79-7 and Product Name: 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene

The compound with the CAS number 1261576-79-7 and the product name 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a naphthalene core substituted with a fluorine atom at the first position and a phenyl group at the third position, which is further modified with a trifluoromethoxy group. This specific arrangement of functional groups imparts distinct chemical and pharmacological properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of the fluoro group in 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene contributes to these desirable characteristics by influencing the electronic distribution within the molecule. This, in turn, can affect its interaction with enzymes and receptors, making it a promising scaffold for designing novel therapeutic agents. The trifluoromethoxy group further enhances these properties by providing additional hydrophobicity and electronic modulation, which can be crucial for optimizing drug-like properties.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have shown that compounds with similar structural motifs can exhibit potent activity against kinases and other enzymes involved in cancer signaling pathways. The 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene molecule has been investigated for its ability to interact with proteins such as tyrosine kinases, where the fluorine atom can participate in hydrogen bonding or π-stacking interactions, thereby enhancing binding affinity. Additionally, the electron-withdrawing nature of the trifluoromethoxy group can modulate the electronic properties of the aromatic ring, influencing its reactivity and interaction with biological targets.

Recent research has also explored the synthetic pathways for producing 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene and related derivatives. The synthesis typically involves multi-step organic transformations, including halogenation, coupling reactions, and functional group modifications. Advanced synthetic techniques such as cross-coupling reactions (e.g., Suzuki-Miyaura coupling) have been employed to construct the desired aromatic core structure efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of developing robust methodologies for producing complex pharmaceutical intermediates.

The pharmacological evaluation of 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various kinases, including those overexpressed in cancer cells. The mechanism of action appears to involve disruption of signaling pathways critical for cell proliferation and survival. Furthermore, preliminary in vivo studies have shown promising results in animal models of cancer, where treatment with this compound led to reduced tumor growth and improved survival rates. These findings suggest that 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene could be a viable candidate for further development into an anticancer therapeutic.

Beyond its applications in oncology, this compound has also shown potential in other therapeutic areas. For example, it has been investigated for its antimicrobial properties, where its ability to disrupt bacterial cell membranes or inhibit essential enzymatic processes could lead to novel antibiotics. Additionally, its structural features make it an attractive candidate for developing drugs targeting neurological disorders such as Alzheimer's disease or Parkinson's disease. The interaction between fluorinated aromatic compounds and biological targets often leads to high selectivity and potency, which are key factors in designing effective therapeutics.

The development of computational tools for predicting the pharmacokinetic and pharmacodynamic properties of 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene has also advanced significantly. Molecular modeling techniques combined with machine learning algorithms have enabled researchers to predict binding affinities, metabolic stability, and other important drug-like properties with high accuracy. These computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structure-activity relationships governing biological activity. By leveraging these tools, researchers can optimize the design of 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene derivatives to enhance their therapeutic potential.

The future prospects for 1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene are promising, with ongoing research aimed at expanding its applications and improving its efficacy. Efforts are underway to develop more potent analogs through structural modifications that enhance target binding while minimizing off-target effects. Additionally, exploring new synthetic routes could lead to more cost-effective production methods, making this compound more accessible for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these laboratory findings into tangible therapeutic benefits for patients.

In conclusion,1-Fluoro-3-(3-(trifluoromethoxy)phenyl)naphthalene represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The presence of both fluoro and trifluoromethoxy groups imparts desirable chemical properties that make it an attractive scaffold for drug discovery. Ongoing research continues to uncover new applications for this compound across various therapeutic areas, highlighting its potential as a valuable intermediate or lead molecule in developing novel therapeutics.